Cas no 1035818-90-6 (N-[1-(Furan-2-yl)ethyl]-N-hydroxyformamide)

• Product Name: N-[1-(Furan-2-yl)ethyl]-N-hydroxyformamide
• CAS No: 1035818-90-6
• MF: C₇H₉NO₃
• MW: 155.151262044907
• MDL: MFCD11226362
• CID: 5012134
• Update Time: 2026-02-27

N-[1-(Furan-2-yl)ethyl]-N-hydroxyformamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(furan-2-yl)ethyl]-N-hydroxyformamide
• N-(1-(Furan-2-yl)ethyl)-N-hydroxyformamide
• N-(1-Furan-2-yl-ethyl)-N-hydroxyformamide
• N-[1-(Furan-2-yl)ethyl]-N-hydroxyformamide

• MDL： MFCD11226362
• Inchi： 1S/C7H9NO3/c1-6(8(10)5-9)7-3-2-4-11-7/h2-6,10H,1H3
• InChI Key： YZPZLUVEEFGKSE-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(C)N(C=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 140
• XLogP3: 0.2
• Topological Polar Surface Area: 53.7

Additional information on N-[1-(Furan-2-yl)ethyl]-N-hydroxyformamide

N-[1-(Furan-2-yl)ethyl]-N-hydroxyformamide (CAS 1035818-90-6): A Comprehensive Overview

N-[1-(Furan-2-yl)ethyl]-N-hydroxyformamide (CAS 1035818-90-6) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields. This furan-derived formamide compound features a hydroxylamine moiety, which contributes to its distinctive reactivity and functionality. Researchers and industry professionals are increasingly interested in this molecule for its role in medicinal chemistry, material science, and as a potential intermediate in organic synthesis.

The molecular structure of N-[1-(Furan-2-yl)ethyl]-N-hydroxyformamide combines a furan ring with an N-hydroxyformamide functional group, creating a versatile scaffold for chemical modifications. This structural combination makes it particularly valuable in drug discovery programs, where researchers are exploring its potential as a building block for novel therapeutic agents. The presence of both hydrogen bond donor and acceptor sites in the molecule enhances its ability to interact with biological targets, a feature that's currently being investigated in several pharmaceutical research projects.

Recent studies have highlighted the compound's potential in green chemistry applications, aligning with current industry trends toward sustainable chemical processes. The furan moiety in N-[1-(Furan-2-yl)ethyl]-N-hydroxyformamide is derived from renewable resources, making it an attractive candidate for biobased chemical synthesis. This aspect has become particularly relevant as the chemical industry seeks alternatives to petroleum-derived intermediates, responding to growing environmental concerns and regulatory pressures.

In the field of organic electronics, researchers are examining the potential of N-[1-(Furan-2-yl)ethyl]-N-hydroxyformamide derivatives as components in conductive polymers and organic semiconductors. The compound's ability to form stable complexes with various metals and its electron-rich structure make it interesting for developing new materials with tailored electronic properties. These applications are particularly timely given the current focus on flexible electronics and wearable technology.

The synthesis and characterization of N-[1-(Furan-2-yl)ethyl]-N-hydroxyformamide have been subjects of several recent publications, reflecting the scientific community's growing interest in this compound. Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to study its molecular properties and confirm its structural features. These studies provide valuable data for researchers working with this compound in various applications.

From a commercial perspective, the demand for N-[1-(Furan-2-yl)ethyl]-N-hydroxyformamide has been steadily increasing, particularly from pharmaceutical companies and research institutions. Suppliers have noted growing inquiries about this compound, especially for use in high-throughput screening and combinatorial chemistry applications. The compound's relatively stable nature under standard laboratory conditions makes it convenient for storage and handling, contributing to its popularity among researchers.

Quality control aspects of N-[1-(Furan-2-yl)ethyl]-N-hydroxyformamide production have become increasingly important, with manufacturers implementing rigorous analytical methods to ensure product purity and consistency. HPLC and GC analyses are commonly used to verify the compound's identity and assess potential impurities, meeting the stringent requirements of pharmaceutical-grade materials. These quality assurance measures are critical for researchers who require high-purity compounds for their studies.

The future outlook for N-[1-(Furan-2-yl)ethyl]-N-hydroxyformamide appears promising, with potential applications continuing to emerge across multiple scientific disciplines. As research into furan-containing compounds expands and new synthetic methodologies are developed, this molecule may find even broader utility in both academic and industrial settings. Its unique combination of structural features positions it as a valuable tool for chemists exploring new chemical space and developing innovative solutions to contemporary scientific challenges.